Cas no 841248-45-1 (2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 841248-45-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD05252557
• CID: 4659902
• Update Time: 2025-06-08

2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-pyrrolidinyl)-2-[[(tetrahydro-2-furanyl)methyl]amino]-
• 2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one

• MDL： MFCD05252557
• Inchi： 1S/C11H20N2O2/c14-11(13-5-1-2-6-13)9-12-8-10-4-3-7-15-10/h10,12H,1-9H2
• InChI Key： GCKWXQDXZOFTJZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CNCC1CCCO1

Additional information on 2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-{[(Oxolan-2-yl)methyl]amino}-1-(Pyrrolidin-1-yl)ethan-1-one (CAS No. 841248-45-1)

2-{[(Oxolan-2-yl)methyl]amino}-1-(Pyrrolidin-1-yl)ethan-1-one, with the CAS number 841248-45-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Oxolan-Pyrrolidine Ketone, is characterized by its unique structural features and potential biological activities. The combination of an oxolan ring and a pyrrolidine moiety in its structure makes it a promising candidate for various therapeutic applications.

The oxolan ring, also known as a tetrahydrofuran ring, is a five-membered cyclic ether that is commonly found in natural products and synthetic compounds. It is known for its stability and ability to form hydrogen bonds, which can enhance the solubility and bioavailability of the compound. The pyrrolidine moiety, on the other hand, is a five-membered cyclic amine that is widely used in the design of pharmaceuticals due to its versatile chemical properties and ability to modulate biological targets.

Recent studies have highlighted the potential of 2-{[(Oxolan-2-yl)methyl]amino}-1-(Pyrrolidin-1-yl)ethan-1-one in various therapeutic areas. One notable application is its use as a neuroprotective agent. Research has shown that this compound can effectively protect neurons from oxidative stress and neurodegeneration, making it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways and the reduction of oxidative damage.

In addition to its neuroprotective properties, 2-{[(Oxolan-2-yl)methyl]amino}-1-(Pyrrolidin-1-yl)ethan-1-one has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, arthritis, and inflammatory bowel disease. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. This makes it a potential therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of 2-{[(Oxolan-2-yl)methyl]amino}-1-(Pyrrolidin-1-yl)ethan-1-one have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. The compound has been found to have good oral bioavailability and a long half-life, which are desirable characteristics for drug development.

Furthermore, the safety profile of 2-{[(Oxolan-2-yl)methyl]amino}-1-(Pyrrolidin-1-yl)ethan-1-one has been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its potential for further clinical development.

In conclusion, 2-{[(Oxolan-2-yl)methyl]amino}-1-(Pyrrolidin-1-yl)ethan-1-one (CAS No. 841248-45-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional therapeutic benefits and optimize its use in clinical settings.